Cas no 148717-57-1 (3,9(4H,10H)-Acridinedione, 1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-1H-pyrano[2,3-c]acridin-1-yl)- (9CI))

• Product Name: 3,9(4H,10H)-Acridinedione, 1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-1H-pyrano[2,3-c]acridin-1-yl)- (9CI)
• CAS No: 148717-57-1
• MF: C₃₇H₃₄N₂O₇
• MW: 618.7
• CID: 166778
• PubChem ID: 102150620
• Update Time: 2024-03-01

3,9(4H,10H)-Acridinedione, 1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-1H-pyrano[2,3-c]acridin-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,9(4H,10H)-Acridinedione,1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-1H-pyrano[2,3-c]acridin-1-yl)-(9CI)
• 3,9(4H,10H)-Acridinedione,1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-
• (?à)-Glycobismine B
• 1H-Pyrano[2,3-c]acridine,3,9(4H,10H)-acridinedione deriv.
• Glycobismine B
• CID 102150620
• 3,9(4H,10H)-Acridinedione, 1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-1H-pyrano(2,3-c)acridin-1-yl)-
• 148717-57-1
• 3,9(4H,10H)-Acridinedione, 1,4-dihydroxy-10-methyl-4-(3-methyl-2-butenyl)-2-(2,3,7,12-tetrahydro-6-hydroxy-3,3-dimethyl-7-oxo-1H-pyrano[2,3-c]acridin-1-yl)- (9CI)

• Inchi： 1S/C37H34N2O7/c1-18(2)14-15-37(45)34-29(32(42)20-11-7-9-13-23(20)39(34)5)33(43)27(35(37)44)21-17-36(3,4)46-25-16-24(40)28-30(26(21)25)38-22-12-8-6-10-19(22)31(28)41/h6-14,16,21,40,43,45H,15,17H2,1-5H3,(H,38,41)
• InChI Key： VORJSZDMACDOQD-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(C4C=CC=CC=4NC=3C=2C(C2=C(C3C(C4C=CC=CC=4N(C)C=3C(C/C=C(/C)\C)(C2=O)O)=O)O)CC1(C)C)=O)O

Computed Properties

• Exact Mass: 618.23660143g/mol
• Monoisotopic Mass: 618.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 3
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 6.5

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 750.5±60.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones